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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of Rediocide C and its related
daphnane diterpenoid compounds isolated from Trigonostemon reidioides. The document
summarizes their chemical structures, biological activities, and mechanisms of action, with a
focus on quantitative data and detailed experimental methodologies.

Introduction

Rediocide C is a naturally occurring daphnane diterpenoid isolated from the roots of
Trigonostemon reidioides (Kurz) Craib, a plant belonging to the Euphorbiaceae family.[1][2]
This family of compounds, which includes Rediocides A, B, D, E, F, and G, has garnered
significant interest due to a wide range of potent biological activities, including acaricidal,
insecticidal, antimycobacterial, and cytotoxic effects.[2][3][4][5] This guide aims to consolidate
the current scientific knowledge on Rediocide C and its analogs to support further research
and drug development efforts.

Chemical Structures
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Rediocide C and its related compounds share a common daphnane core structure, a tricyclic
diterpenoid skeleton. The structural diversity within this family arises from variations in the ester
side chains and other functional group modifications.

Table 1: Chemical Structures of Rediocide C and Related Compounds

Molecular
Molecular . Key Structural
Compound Weight (g/mol CAS Number
Formula ) Features
o Daphnane
Rediocide C CaeHs4013 814.91 677277-98-4 ) )
diterpenoid
o Daphnane
Rediocide A CasHs8013 794.92 280565-85-7 ) )
diterpenoid
Congener of
Rediocide B - - - o
Rediocide A
o Congener of
Rediocide D - - - o
Rediocide A
o Congener of
Rediocide E - - - o
Rediocide A
Demethyl analog
Rediocide F - - - of Rediocide C[2]
[3]
o Daphnane
Rediocide G - - - ] )
diterpenoid

Note: Detailed structural diagrams and IUPAC names can be found in the cited literature.

Biological Activities and Quantitative Data

Rediocide C and its congeners exhibit a range of biological activities. The following tables
summarize the available quantitative data to facilitate comparison.

Table 2: Antimycobacterial Activity of Rediocide Compounds
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Target Activity
Compound ) Assay ] Value Reference
Organism Metric
Mycobacteriu ~ Microplate
o m Alamar Blue
Rediocide C ] MIC 3.84 uM [31[4]
tuberculosis Assay
H37Ra (MABA)
Mycobacteriu ~ Microplate
o m Alamar Blue
Rediocide G ) MIC 3.84 uM [3]
tuberculosis Assay
H37Ra (MABA)

Table 3: Acaricidal and Insecticidal Activities of Rediocide Compounds

© 2026 BenchChem. All rights reserved.

3/11 Tech Support


https://www.researchgate.net/publication/313358744_Terpenoids_with_potent_antimycobacterial_activity_against_Mycobacterium_tuberculosis_from_Trigonostemon_reidioides_roots
https://mahidol.elsevierpure.com/en/publications/terpenoids-with-potent-antimycobacterial-activity-against-mycobac/
https://www.researchgate.net/publication/313358744_Terpenoids_with_potent_antimycobacterial_activity_against_Mycobacterium_tuberculosis_from_Trigonostemon_reidioides_roots
https://www.benchchem.com/product/b8261911/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rediocide-c-and-related-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8261911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Target Activity
Compound . Assay . Value Reference
Organism Metric
Dermatophag  Bioassay-
Rediocide C oides guided LCso 5.59 pg/cm? [2][3]
pteronyssinus  fractionation
Dermatophag  Bioassay-
Rediocide A oides guided LCso 0.78 pg/cm? [2][3]
pteronyssinus  fractionation
_Artificial
Ctenocephali
membrane
Rediocide A des felis ) LDso 0.25 ppm
feeding
(flea)
system
~Atrtificial
Ctenocephali
o . membrane
Rediocide B des felis ) LDoo 0.25 ppm
feeding
(flea)
system
_Artificial
Ctenocephali
o ] membrane
Rediocide D des felis ) LDso 0.5 ppm
feeding
(flea)
system
Dermatophag  Bioassay-
Rediocide E oides guided LCso 0.92 pg/cm? [2][3]
pteronyssinus  fractionation
Dermatophag  Bioassay-
Rediocide F oides guided LCso 2.53 pg/cm? [2][3]
pteronyssinus  fractionation

Table 4: Immunomodulatory Activity of Rediocide A
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Activity Cell Line Treatment Result Reference
Enhancement of
_ 100 nM 3.58-fold
NK cell-mediated  A549 o ) [61[7]
_ Rediocide A increase
lysis
Enhancement of
) 100 nM 1.26-fold
NK cell-mediated H1299 o ] [6][7]
) Rediocide A increase
lysis
Granzyme B 100 nM ]
) A549 o 48.01% increase  [6][7]
level increase Rediocide A
Granzyme B 100 nM ]
) H1299 o 53.26% increase  [6][7]
level increase Rediocide A
IFN-y level 100 nM 3.23-fold
_ A549 . . [6]7]
increase Rediocide A increase
IFN-y level 100 nM 6.77-fold
: H1299 . : [61[7]
increase Rediocide A increase
CD155
, 100 nM 14.41%
expression A549 o [6][7]
) Rediocide A decrease
downregulation
CD155
_ 100 nM 11.66%
expression H1299 o [6][7]
Rediocide A decrease

downregulation

Experimental Protocols

Antimycobacterial Activity Assay (Microplate Alamar
Blue Assay - MABA)

The antimycobacterial activity of Rediocide C was determined using the Microplate Alamar
Blue Assay (MABA) against Mycobacterium tuberculosis H37Ra.[3][4]

e Preparation of Inoculum:M. tuberculosis H37Ra was grown in Middlebrook 7H9 broth
supplemented with OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80. The
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culture was incubated at 37°C until it reached a McFarland turbidity of 1.0. The culture was
then diluted to a final concentration of approximately 1 x 10> CFU/mL.

o Compound Preparation: Rediocide C was dissolved in dimethyl sulfoxide (DMSO) to
prepare a stock solution. Serial two-fold dilutions were prepared in Middlebrook 7H9 broth in
a 96-well microplate.

e Incubation: 100 pL of the bacterial inoculum was added to each well containing the diluted
compound. The plates were incubated at 37°C for 7 days.

o Alamar Blue Addition: After incubation, 20 pL of Alamar Blue solution and 12.5 pL of 20%
Tween 80 were added to each well. The plates were re-incubated at 37°C for 24 hours.

o MIC Determination: The minimum inhibitory concentration (MIC) was defined as the lowest
concentration of the compound that prevented a color change of the Alamar Blue indicator
from blue to pink.

Acaricidal Activity Assay

The acaricidal activity of Rediocide C and related compounds against the house dust mite
Dermatophagoides pteronyssinus was evaluated through a bioassay-guided fractionation
approach.[2][3]

o Test Arenas: Filter paper discs were treated with various concentrations of the test
compounds dissolved in a suitable solvent. The solvent was allowed to evaporate
completely.

¢ Mite Introduction: A defined number of adult house dust mites were placed onto the treated
filter paper discs.

¢ Incubation: The test arenas were maintained at a controlled temperature and humidity for a
specified period (e.g., 24 hours).

o Mortality Assessment: The number of dead mites was counted under a microscope. Mites
that were unable to move when prodded with a fine brush were considered dead.

e LCso Calculation: The lethal concentration 50 (LCso), the concentration of the compound that
causes 50% mortality of the mites, was calculated using probit analysis.
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NK Cell-Mediated Cytotoxicity Assay

The effect of Rediocide A on natural killer (NK) cell-mediated cytotoxicity was assessed using
biophotonic and impedance assays.[6][7][8]

o Cell Culture: Human non-small cell lung cancer (NSCLC) cell lines (A549 and H1299) and
primary human NK cells were used.

o Co-culture: NK cells were co-cultured with the tumor cells at various effector-to-target ratios.

o Treatment: The co-cultures were treated with different concentrations of Rediocide A (e.g., 10
and 100 nM) or vehicle control (DMSO) for 24 hours.

o Cytotoxicity Measurement:

o Biophotonic Assay: Tumor cells expressing luciferase were used. The luminescence
signal, which is proportional to the number of viable tumor cells, was measured.

o Impedance Assay: The electrical impedance of the cell monolayer was measured in real-
time. A decrease in impedance correlates with tumor cell death.

o Data Analysis: The percentage of specific lysis was calculated based on the reduction in
signal (luminescence or impedance) in the presence of NK cells and the test compound
compared to controls.

Signaling Pathways and Mechanisms of Action
Immunomodulatory Mechanism of Rediocide A

Rediocide A has been shown to enhance the anti-tumor activity of natural killer (NK) cells by
modulating the expression of the immune checkpoint molecule CD155 (also known as the
poliovirus receptor) on cancer cells.[6][7][8] CD155 on tumor cells can interact with the
activating receptor DNAM-1 and the inhibitory receptor TIGIT on NK cells. By downregulating
CD155 expression on tumor cells, Rediocide A is believed to reduce the inhibitory signaling
through TIGIT, thereby promoting NK cell activation and cytotoxicity. This is supported by
increased levels of granzyme B and interferon-gamma (IFN-y) secretion by NK cells upon
treatment with Rediocide A.[6][7]
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Caption: Rediocide A enhances NK cell cytotoxicity by downregulating CD155.

Activation of Protein Kinase C by Rediocide A

Preliminary studies have also suggested that Rediocide A can activate conventional protein
kinase C (PKC). The detailed downstream effects of this activation in the context of its various
biological activities are still under investigation.

Structure-Activity Relationship (SAR)

A preliminary analysis of the available data suggests some initial structure-activity relationships
among the Rediocide compounds.

» Acaricidal Activity: Rediocide A (LCso = 0.78 pg/cm?) is significantly more potent than
Rediocide C (LCso = 5.59 pg/cm?) and Rediocide F (LCso = 2.53 pg/cm?). Since Rediocide F
is a demethyl analog of Rediocide C, this suggests that the methylation pattern can
influence acaricidal potency.[2][3]
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« Insecticidal Activity: Rediocides A and B (LDso = 0.25 ppm) are more potent insecticides
against Ctenocephalides felis than Rediocide D (LD<o = 0.5 ppm). This indicates that subtle
structural variations among the congeners can lead to differences in insecticidal efficacy.

o General Daphnane Diterpenoid SAR: For daphnane-type diterpenoids in general, the
presence and nature of orthoester groups and side chains are crucial for their cytotoxic
activities.[1] Further studies are needed to establish a detailed SAR for the various biological
activities of the Rediocide family.

Conclusion

Rediocide C and its related compounds represent a promising class of natural products with
diverse and potent biological activities. This guide has summarized the current knowledge on
their chemistry, biological effects, and mechanisms of action. The provided quantitative data
and experimental protocols offer a valuable resource for researchers in the fields of natural
product chemistry, pharmacology, and drug discovery. Further investigation is warranted to fully
elucidate the therapeutic potential of these compounds, particularly regarding the detailed
mechanism of action of Rediocide C and a comprehensive structure-activity relationship
analysis for the entire Rediocide family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Targeting CD155 by rediocide-A overcomes tumour immuno-resistance to natural killer
cells - PubMed [pubmed.ncbi.nlm.nih.gov]

o 8. Targeting CD155 by rediocide-A overcomes tumour immuno-resistance to natural killer
cells - PMC [pmc.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [An In-depth Technical Guide to Rediocide C and
Related Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8261911/docs#an-in-depth-technical-guide-to-
rediocide-c-and-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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